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Compound of Interest

Compound Name: Potassium hexafluorozirconate

Cat. No.: B100420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of

molten potassium hexafluorozirconate (K₂ZrF₆). Due to its high melting point and chemical

stability, K₂ZrF₆ is a material of interest in various high-temperature applications, including

molten salt reactors and electrochemical processes. This document summarizes the available

quantitative data, details the experimental protocols for measuring key thermodynamic

properties, and provides visualizations of the experimental workflows.

Quantitative Thermodynamic Data
The experimental data for some of the thermodynamic properties of molten potassium
hexafluorozirconate are not readily available in publicly accessible literature. The following

tables summarize the known values and indicate where data is currently lacking.

Table 1: Physical and Molar Properties of Potassium Hexafluorozirconate

Property Value

Molar Mass 283.41 g/mol

Melting Point 840 °C (1113 K)[1]

Density (Solid, at 20°C) 3.48 g/cm³[1]
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Table 2: Thermodynamic Properties of Molten Potassium Hexafluorozirconate

Property Value Temperature Range (°C)

Density

Data reported in Mlynarikova

et al. (2024), but specific

values are not publicly

available. The study covers the

MF-K₂ZrF₆ (M = Li, Na, K)

systems.

Not specified

Enthalpy of Fusion
No specific experimental data

found.
At melting point

Heat Capacity (Cp)
No specific experimental data

found for the molten state.
Above melting point

Vapor Pressure
No specific experimental data

found.
Above melting point

Experimental Protocols
This section details the established experimental methodologies for determining the key

thermodynamic properties of molten salts like potassium hexafluorozirconate.

Density Measurement: Archimedean Method
The Archimedean method is a widely used and accurate technique for determining the density

of molten salts. A recent study by Mlynarikova et al. (2024) utilized this method for the MF-

K₂ZrF₆ systems.[2]

Principle: The method is based on Archimedes' principle, which states that the buoyant force

on a submerged object is equal to the weight of the fluid it displaces. By measuring the weight

of a plummet of known volume in air and then submerged in the molten salt, the density of the

salt can be calculated.

Apparatus:

High-precision analytical balance
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Vertical tube furnace with a controlled atmosphere (e.g., inert gas like Argon)

Plummet of a known volume, typically made of a dense, inert material like platinum or a

platinum-rhodium alloy.

Crucible to hold the molten salt, also made of an inert material (e.g., platinum).

Calibrated thermocouple for accurate temperature measurement.

Procedure:

The K₂ZrF₆ salt is placed in the crucible and heated in the furnace under an inert

atmosphere to the desired temperature above its melting point.

The plummet is suspended from the analytical balance and its weight in air is recorded.

The plummet is then carefully lowered into the molten salt until it is fully submerged.

The apparent weight of the submerged plummet is recorded.

The temperature of the molten salt is precisely measured using the thermocouple.

The density (ρ) of the molten salt is calculated using the following formula:

ρ = (W_air - W_molten) / V_plummet

where:

W_air is the weight of the plummet in air.

W_molten is the apparent weight of the plummet submerged in the molten salt.

V_plummet is the volume of the plummet at the measurement temperature.

Workflow Diagram:
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Sample Preparation

Measurement

Calculation

Place K2ZrF6 in Crucible

Heat to Target Temperature
in Inert Atmosphere

Weigh Plummet in Air

Submerge Plummet
in Molten Salt

Weigh Submerged Plummet

Measure Salt Temperature

Calculate Density
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Sample Preparation

DSC Measurement

Data Analysis

Weigh and Seal K2ZrF6
in Crucible

Load Sample and Reference
into DSC

Purge with Inert Gas

Heat at a Constant Rate

Record Heat Flow vs. Temperature

Integrate Melting Peak
for Enthalpy of Fusion

Compare with Standard
for Heat Capacity
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Sample Preparation

Measurement

Calculation

Load K2ZrF6 into
Knudsen Cell

Place Cell in
High-Vacuum Furnace

Evacuate Chamber

Heat to Target Temperature

Monitor Mass Loss
over Time

Calculate Vapor Pressure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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